
Personal protective equipment for handling 2-
Iodoaniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Iodoaniline

Cat. No.: B362364 Get Quote

Essential Safety and Handling Guide for 2-
Iodoaniline
This guide provides critical safety protocols and logistical information for the handling and

disposal of 2-Iodoaniline, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is vital for ensuring personal safety and

maintaining a compliant laboratory environment.

Chemical and Physical Properties
A summary of key quantitative data for 2-Iodoaniline is presented below for easy reference.
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Property Value

CAS Number 615-43-0[1][2]

Molecular Formula C₆H₆IN[3][4]

Molecular Weight 219.02 g/mol [2]

Appearance
Dark brown crystals or white to gray to brown

powder.

Melting Point 55-58 °C

Solubility Slightly soluble in water.

Signal Word Warning or Danger

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure when

handling 2-Iodoaniline.

Protection Type Required Equipment Standards/Specifications

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Conforming to OSHA 29 CFR

1910.133, European Standard

EN166, or equivalent.

Skin Protection

Chemical-resistant gloves

(inspect before use) and

appropriate protective clothing

to prevent skin exposure.

Gloves must satisfy EU

Directive 89/686/EEC and the

standard EN 374.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator. A dust mask (e.g.,

N95) is recommended.

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.
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A systematic approach to handling and disposal is crucial for safety. The following procedural

guidance outlines the lifecycle of 2-Iodoaniline in a laboratory setting.

Step-by-Step Handling Protocol
Preparation:

Ensure a well-ventilated area, such as a chemical fume hood, is used for all handling

procedures.

Confirm that an eyewash station and safety shower are readily accessible.

Don all required PPE as specified in the table above.

Handling:

Avoid all personal contact, including inhalation of dust.

Minimize dust generation and accumulation during handling.

Avoid contact with eyes, skin, and clothing.

Do not eat, drink, or smoke in the handling area.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible substances such as acids, strong oxidizing agents, acid

chlorides, acid anhydrides, and chloroformates.

The substance is light-sensitive and should be protected from light.

Disposal Plan
Waste Collection:

All materials contaminated with 2-Iodoaniline, including unused product and cleaning

materials, must be collected in a designated, suitable, clean, dry, and closed container
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labeled for hazardous waste.

Disposal Procedure:

Dispose of waste contents and containers at an approved waste disposal plant.

Chemical waste generators must adhere to local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.

Do not allow the product to enter drains or surface water.

Contingency Plan: Emergency Procedures
Immediate and appropriate action is critical in the event of accidental exposure or spills.

First-Aid Measures
Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing

and shoes. Flush the skin with plenty of soap

and water for at least 15 minutes. Seek medical

aid.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.
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Spill Management Protocol
Immediate Response:

Evacuate personnel from the immediate spill area.

Ensure adequate ventilation.

Wear the appropriate PPE before attempting to clean the spill.

Cleanup Procedure:

For small spills, use a dry clean-up procedure to avoid generating dust.

Gently sweep or scoop the material into a suitable, closed container for disposal.

After the material has been collected, decontaminate the area. Dispose of cleaning

materials as hazardous waste.

Reporting:

Report the spill to the appropriate safety personnel or department as per your institution's

protocol.

Spill Response Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b362364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Iodoaniline Spill Response Workflow

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE

Ensure Adequate Ventilation

Contain Spill
(Use dry cleanup procedures)

Sweep/Scoop into
Hazardous Waste Container

Decontaminate Spill Area

Dispose of Waste Container
(Follow institutional protocol)

Report Spill

Response Complete

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b362364?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b362364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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